Cholesteryl 9,12-octadecadienoate

Cholesteryl ester hydrolase Lipid metabolism Enzyme kinetics
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C45H76O2
Molecular Weight 649.1 g/mol
Cat. No. B15551358
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameCholesteryl 9,12-octadecadienoate
Molecular FormulaC45H76O2
Molecular Weight649.1 g/mol
Structural Identifiers
InChIInChI=1S/C45H76O2/c1-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-25-43(46)47-38-30-32-44(5)37(34-38)26-27-39-41-29-28-40(36(4)24-22-23-35(2)3)45(41,6)33-31-42(39)44/h11-12,14-15,26,35-36,38-42H,7-10,13,16-25,27-34H2,1-6H3/b12-11+,15-14+/t36-,38+,39+,40-,41+,42+,44+,45-/m1/s1
InChIKeyNAACPBBQTFFYQB-VTXJRSQISA-N
Commercial & Availability
Standard Pack Sizes25 mg / 100 mg / 500 mg / 1 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Cholesteryl Linoleate – Product Overview


Cholesteryl 9,12-octadecadienoate (commonly cholesteryl linoleate, CL; CAS 604-33-1) is the cholesterol ester of linoleic acid (C18:2, cis-9,cis-12). It is the single most abundant cholesteryl ester in human low-density lipoprotein (LDL), accounting for approximately 46.8% of cholesteryl esters in β-lipoprotein [1]. CL serves as the predominant neutral lipid core constituent of LDL and is the primary cholesteryl ester species accumulating in atherosclerotic lesions [2]. Commercially, it is supplied as a ≥98–99% purity colorless solid with a melting point of 39–42.5 °C, soluble in chloroform at 100 mg/mL, and requires storage at −20 °C under inert atmosphere .

LDL core lipid reconstitution & plaque modeling Major cholesteryl ester species matching physiological abundance for representative core composition
CEH substrate kinetics & cholesterol trafficking Preferred or co-preferred substrate across multiple cholesterol ester hydrolase systems
Lipoprotein oxidation & oxidative biomarker research Disproportionate oxidative depletion relative to other esters enables damage indexing

Why Cholesteryl Linoleate Cannot Be Substituted


Cholesteryl esters are not functionally interchangeable despite sharing a common cholesterol backbone. The acyl chain identity—chain length, degree of unsaturation, and double-bond geometry—profoundly dictates enzymatic hydrolysis kinetics, substrate affinity for lipolytic enzymes, plasma cholesterol-raising potency in vivo, oxidative susceptibility, and physical properties including melting point and solubility [1]. Substituting cholesteryl linoleate with cholesteryl oleate (C18:1), palmitate (C16:0), or stearate (C18:0) in experimental systems yields quantitatively divergent results that can invalidate mechanistic conclusions, confound assay calibration, or produce non-representative atherosclerotic lesion models. The quantitative comparisons below establish precisely why cholesteryl 9,12-octadecadienoate must be specified by name — not merely by generic cholesteryl ester class — for reproducible, biologically relevant research.

Enzymatic hydrolysis

Acyl chain structure dictates CEH turnover; oleate or palmitate may produce non-representative kinetics and lower activity readouts.

Oxidative & thermal behavior

Linoleate polymerizes much faster than saturated or monounsaturated esters; antioxidant strategies effective for stearate may not transfer.

In vivo cholesterolemic response

Plasma cholesterol elevation is acyl-chain-dependent; substituting oleate may overestimate response relative to linoleate in animal models.

Cholesteryl Linoleate Comparative Evidence


Enzymatic Hydrolysis Rate Across CEH Systems

In pig aortic cholesterol ester hydrolase (CEH) assays, the specific activity order was cholesteryl linoleate ≥ linolenate > palmitate ≥ stearate > oleate, establishing CL as the kinetically preferred substrate among physiological cholesteryl esters [1]. In rat liver enzyme preparations (soluble fraction), the hydrolysis rate order was cholesteryl linoleate = oleate > acetate > palmitate > stearate, while microsomal enzyme showed cholesteryl acetate > linoleate = oleate > palmitate > stearate [2]. In Fusarium oxysporum sterol ester hydrolase, the hydrolysis rate followed linoleate > oleate > valerate > butyrate > acetate, with cholesteryl benzoate and palmitate not hydrolyzed at all [3]. In lysosomal acid sterol ester hydrolase using LDL-like microemulsions, cholesteryl linoleate hydrolysis was more than three times faster than cholesteryl stearate, while cholesteryl oleate was more than twice as fast as stearate over 25–39.6 °C [4].

Hydrolysis rate (CEH)
Head-to-head
CL ≥ linolenate > palmitate ≥ stearate > oleate; >3× faster than CS in lysosomal CEH
Reported higher hydrolysis rate supports substrate selection for CEH activity studies
Aortic, lysosomal, fungal CEH; pH ~7.0–7.5
Cholesteryl ester hydrolase Lipid metabolism Enzyme kinetics

In Vivo Plasma Cholesterol Elevation

In a controlled hamster feeding study (0.1% dietary cholesteryl ester, 4 weeks), individual cholesteryl ester species produced markedly different plasma total cholesterol (TC) elevations. Cholesteryl oleate (CO) raised plasma TC to 331 mg/dL, while cholesteryl stearate (CS) raised TC to only 220 mg/dL. Cholesteryl linoleate (CL) and cholesteryl palmitate (CP) produced intermediate TC elevations between these extremes [1]. The differential was mechanistically attributed to substrate-specific hydrolysis rates by pancreatic cholesterol esterase and differential regulation of intestinal cholesterol transporters (NPC1L1, ACAT2, MTP). CS was found to be a poor substrate for pancreatic CEase, while CO was an excellent substrate, directly linking acyl chain structure to in vivo cholesterol absorption efficiency [1].

Plasma TC elevation
Head-to-head
CL intermediate: CO 331 mg/dL vs CS 220 mg/dL
Reported intermediate cholesterolemic response in hamster model
0.1% dietary CE, 4-week feeding
In vivo cholesterol metabolism Dietary cholesteryl esters Plasma cholesterol

Thermal Polymerization Propensity

When neat cholesteryl esters were heated at 100 °C for three days, oligomer formation (detected by SEC-RI and Ag⁺–CIS-MS) differed dramatically by acyl moiety: cholesteryl stearate (CS) produced 79 mg/g oligomers, cholesteryl oleate (CO) produced 569 mg/g, and cholesteryl linoleate (CL) produced 809 mg/g — a 10.2-fold increase over CS and a 1.42-fold increase over CO [1]. At 140 °C after one day, oligomer yields were CS 428 mg/g, CO 552 mg/g, and CL 679 mg/g. The primary hydroperoxide maximum content showed the opposite trend: CS 64 mg/g, CO 78 mg/g, and CL only 40 mg/g, indicating that CL's polyunsaturated acyl chain accelerates hydroperoxide decomposition into secondary polymerization products much faster than monounsaturated (CO) or saturated (CS) counterparts [2].

Thermal oligomer yield
Head-to-head
CL 809 mg/g vs CS 79 mg/g (10.2×)
Substantially higher polymerization propensity reported
Neat esters, 100 °C 3 days; SEC-RI, Ag⁺–CIS-MS
Lipid oxidation Steryl ester polymerization Thermal stability

Lipoperoxidation and Cytotoxicity in Nanoemulsions

In a head-to-head comparison of nanoemulsions prepared with cholesteryl oleate (CO), cholesteryl stearate (CS), or cholesteryl linoleate (CL) as core constituents, lipoperoxidation was significantly greater in CL nanoemulsions than in CO or CS nanoemulsions [1]. In HUVEC endothelial cells incubated for 4 hours, peroxidation was minimal with CO but pronounced with CL and CS. CL induced the highest cell peroxidation rates across all tested cell lines except macrophages. Critically, HUVEC survival rates were lowest with CL nanoemulsions and highest with CS. Uptake of CO nanoemulsion by HUVEC and fibroblasts was greater than CL and CS, while macrophage uptake of CO and CL was negligible but CS uptake was higher [1]. All three nanoemulsions remained physically stable over the 237-day observation period, indicating that stability alone does not predict biological compatibility.

Nanoemulsion peroxidation
Head-to-head
CL: highest HUVEC peroxidation, lowest survival; CS highest survival
Higher peroxidative burden in endothelial cells; uptake profile differs by CE
HUVEC, fibroblasts, macrophages, H292; 4h incubation
Lipid nanoemulsion Lipoperoxidation Drug delivery vehicle

CL/CO Ratio as β-Thalassemia Severity Marker

In β-thalassemia/Hb E patients, cholesteryl linoleate—the most abundant cholesteryl ester in lipoproteins—showed a 70% reduction in LDL content, whereas other cholesteryl esters showed only a ~50% reduction [1]. This disproportionate depletion identifies CL as the primary molecular target of non-transferrin-bound iron (NTBI)-induced oxidative modification in thalassemic lipoproteins. An inverse relationship between the cholesteryl linoleate/cholesteryl oleate ratio (CL/CO) and clinical severity was established, with good correlation between NTBI and thiobarbituric acid-reactive substances (TBARs) in LDL (r = 0.8, p < 0.01) [1]. The CL/CO ratio was proposed and validated as a pathologic marker of underlying iron overload and oxidative lipoprotein damage, providing a quantitative, analytically accessible severity index that no other cholesteryl ester species can serve as.

CL/CO ratio (β-thal)
Cross-study
CL: 70% reduction in LDL; CL/CO inversely correlated with severity (p
Reported oxidative damage index; potential biomarker context
β-thalassemia/Hb E patients; NTBI-TBARs r=0.8
LDL CE composition
Class-level
CL ~46.8% vs CO ~24.1% (≈2:1)
Predominant CE species in native LDL; dictates core lipid phase behavior
Human β-lipoprotein and coronary plaque data
Clinical biomarker Oxidative stress β-thalassemia

LDL Cholesteryl Ester Distribution

Quantitative analysis of human β-lipoprotein (LDL) cholesteryl ester composition reveals cholesteryl linoleate (18:2) at ~46.8% versus cholesteryl oleate (18:1) at ~24.1% — a nearly 2:1 predominance [1]. In human coronary atherosclerotic lesions, Raman spectroscopy coupled with PLS regression confirmed that cholesteryl linoleate content (measured with a standard error of prediction of 3.4 mg/g) is a major component alongside cholesteryl oleate (SEP 3.3 mg/g) and palmitate (SEP 1.9 mg/g) [2]. The >2-fold compositional dominance of CL over CO in native LDL means that experimental LDL models, reconstituted lipoprotein particles, or atherosclerotic plaque mimics constructed without CL at its physiological abundance will misrepresent lipid core composition, phase behavior, and oxidative susceptibility.

LDL CE composition
Class-level
CL ~46.8% vs CO ~24.1% (≈2:1)
Predominant CE species in native LDL; dictates core lipid phase behavior
Human β-lipoprotein and coronary plaque data
Lipoprotein composition LDL core lipid Atherosclerosis model

Cholesteryl Linoleate Application Scenarios


LDL and Atherosclerotic Plaque Core Lipid Models

Cholesteryl linoleate constitutes ~46.8% of β-lipoprotein cholesteryl esters, approximately double the abundance of cholesteryl oleate (~24.1%) [1]. Reconstituted LDL particles, synthetic lipid microemulsions, or in vitro atherosclerotic plaque models designed to recapitulate human lesion composition must incorporate CL at this physiological excess. Use of cholesteryl oleate or palmitate as the sole or primary CE species will misrepresent core lipid phase behavior, cholesteryl ester transfer protein (CETP) substrate pools, and oxidative susceptibility profiles that are central to atherogenesis research.

CEH Activity Assays and Lipoprotein Hydrolysis

Cholesteryl linoleate is the kinetically preferred or co-preferred substrate for multiple CEH enzymes including aortic CEH (CL ≥ linolenate > palmitate ≥ stearate > oleate) [2], lysosomal acid sterol ester hydrolase (CL hydrolysis >3× faster than stearate) [3], and fungal sterol ester hydrolases (linoleate > oleate, with palmitate not hydrolyzed at all) [4]. For CEH activity characterization, inhibitor screening, or lysosomal cholesterol trafficking studies, using CL as substrate ensures maximal enzymatic turnover and physiological relevance; substituting palmitate or stearate may yield falsely negative activity readouts.

Oxidative Damage Biomarker for Iron Overload

In β-thalassemia/Hb E, cholesteryl linoleate undergoes a 70% reduction in LDL versus ~50% for other CEs, and the CL/CO ratio inversely correlates with clinical severity (p < 0.001) [5]. This disproportionate and quantifiable depletion establishes CL as the primary molecular target of NTBI-induced lipoprotein oxidation. Clinical chemistry laboratories developing LC-MS or HPLC methods for oxidative stress biomarker panels should prioritize CL quantification alongside CO, as the CL/CO ratio provides diagnostic information unavailable from total cholesterol or single-ester measurements.

Nanoemulsion Design: Oxidative Stability vs. Bioactivity

Nanoemulsions formulated with cholesteryl linoleate as core lipid exhibit significantly greater lipoperoxidation than cholesteryl oleate or stearate counterparts, with CL inducing the highest cell peroxidation rates in HUVEC and fibroblasts [6]. However, all three nanoemulsion types remain physically stable over 237 days. For drug delivery applications targeting macrophages (where CS uptake predominates) or tumor cells (where CO uptake is maximal), the cholesteryl ester core must be selected based on the target cell's differential uptake profile. CL-based nanoemulsions are appropriate when rapid intracellular peroxidation is therapeutically desired (e.g., pro-oxidant anticancer strategies) but should be avoided for endothelial-targeted delivery where cell survival is paramount.

Application
Selection Property
Validation Focus
LDL & plaque core lipid models
Acyl chain composition fidelity
Physiological cholesteryl ester ratio verification
CEH activity & hydrolysis studies
Substrate kinetic preference
Maximal enzymatic turnover confirmation
Oxidative stress biomarker panels
Differential oxidative depletion
CL/CO ratio as oxidative damage index
Nanoemulsion carrier design
Oxidative vs. cellular uptake profile
Cell-type specific peroxidation and uptake assessment

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

39 linked technical documents
Explore Hub


Quote Request

Request a Quote for Cholesteryl 9,12-octadecadienoate

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.